10.1039/C2AY25826A | A nanocomposite based biosensor for cholesterol determination

A nanocomposite based biosensor for cholesterol determination

Analytical Methods Pub Date: 2012-08-13 DOI: 10.1039/C2AY25826A

Abstract

An electrochemical biosensor was prepared by immobilizing cholesterol oxidase (ChOx) on a nanocomposite consisting of amine functionalized multi-walled carbon nanotubes and a room temperature ionic-liquid (1-butyl-3-methylimidazolium tetrafluoroborate). The biosensor was examined for cholesterol quantification in clinical serum samples. ChOx on the modified electrode exhibited a couple of quasi-reversible redox peaks corresponding to the direct electron transfer of FAD/FADH₂ buried in the enzyme structure. A formal potential of −400 mV was obtained for the immobilized enzyme in phosphate buffer solution (0.1 M, pH 7.4). Under the optimized experimental conditions, the biosensor exhibited a linear response towards cholesterol concentration from 26 nM to 3.4 μM, with a sensitivity of 540 μA mM⁻¹and a detection limit of 12 nM.

A nanocomposite based biosensor for cholesterol determination

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Journal Name：Analytical Methods

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